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Compound of Interest

Compound Name:

1-(2-

Chlorophenyl)cyclopropanecarbon

itrile

Cat. No.: B040749 Get Quote

Physical Properties of 1-(2-
Chlorophenyl)cyclopropanecarbonitrile: A
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an overview of the known physical properties of 1-(2-
Chlorophenyl)cyclopropanecarbonitrile, with a focus on its solubility and melting point. Due

to the limited availability of experimental data for this specific compound, this document also

includes predicted values and data from structurally related analogs to provide a comparative

context for researchers.

Summary of Physical Properties
Quantitative data for the physical properties of 1-(2-Chlorophenyl)cyclopropanecarbonitrile
is scarce in publicly available literature. The following table summarizes the available predicted

data for the target compound and experimental data for related isomers and analogs. This

comparative presentation is intended to offer a reference framework for researchers working

with similar chemical scaffolds.
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Compound
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Boiling
Point (°C)

1-(2-

Chlorophenyl

)cyclopropan

ecarbonitrile

122143-18-4 C₁₀H₈ClN 177.63 Not Available
312.2 ± 35.0

(Predicted)[1]

2-(4-

Chlorophenyl

)cyclopropan

e-1,1-

dicarbonitrile

78977-59-0 C₁₁H₇ClN₂ 202.64 124 to 127 Not Available

Note: The boiling point for 1-(2-Chlorophenyl)cyclopropanecarbonitrile is a predicted value

and should be treated as an estimate. Experimental verification is recommended.

Experimental Protocols
Detailed experimental protocols for the determination of the solubility and melting point of 1-(2-
Chlorophenyl)cyclopropanecarbonitrile are not described in the reviewed literature. For

general guidance, researchers can refer to standard methodologies for determining these

physical properties.

General Protocol for Melting Point Determination:
A standard method for melting point determination involves using a capillary melting point

apparatus. A small, powdered sample of the crystalline compound is packed into a capillary

tube, which is then heated in a calibrated apparatus. The temperature range over which the

substance melts is observed and recorded as the melting point.

General Protocol for Solubility Assessment:
Solubility can be determined by adding a known amount of the solute (1-(2-
Chlorophenyl)cyclopropanecarbonitrile) to a known volume of a specific solvent at a

controlled temperature. The mixture is agitated until equilibrium is reached. The concentration

of the dissolved solute in the saturated solution is then measured using an appropriate
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analytical technique, such as UV-Vis spectroscopy or High-Performance Liquid

Chromatography (HPLC), after filtering out any undissolved solid. This process can be

repeated for a range of pharmaceutically and industrially relevant solvents.

Logical Workflow for Property Determination
The following diagram illustrates a logical workflow for the characterization of the physical

properties of a novel or uncharacterized compound like 1-(2-
Chlorophenyl)cyclopropanecarbonitrile.
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Caption: Workflow for Physical Property Characterization.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b040749?utm_src=pdf-body
https://www.benchchem.com/product/b040749?utm_src=pdf-body
https://www.benchchem.com/product/b040749?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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